Cas no 52920-18-0 (Butanoyl chloride, 2-chloro-3,3-dimethyl-)

• Product Name: Butanoyl chloride, 2-chloro-3,3-dimethyl-
• CAS No: 52920-18-0
• MF: C₆H₁₀Cl₂O
• MW: 169.049000263214
• CID: 358472
• PubChem ID: 12239723
• Update Time: 2025-04-19

Butanoyl chloride, 2-chloro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2-chloro-3,3-dimethyl-
• 2-chloro-3,3-dimethylbutanoyl chloride
• alpha-chloro-tert-butylacetyl chloride
• YXYHDYAMHIWFKK-UHFFFAOYSA-N
• SCHEMBL6646247
• 52920-18-0
• DTXSID30481929

• Inchi： 1S/C6H10Cl2O/c1-6(2,3)4(7)5(8)9/h4H,1-3H3
• InChI Key： YXYHDYAMHIWFKK-UHFFFAOYSA-N
• SMILES： ClC(C(=O)Cl)C(C)(C)C

Computed Properties

• Exact Mass: 168.011
• Monoisotopic Mass: 168.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07